Cas no 2172107-30-9 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid
• CAS No: 2172107-30-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5908535
• PubChem ID: 165570066
• Update Time: 2025-06-08

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid
• 2172107-30-9
• EN300-1580872
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(25(30)31)13-27-24(29)12-17-14-33-11-10-23(17)28-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JTRFAJWOWMVBBO-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(NCC(C(=O)O)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid

Comprehensive Analysis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid (CAS No. 2172107-30-9)

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid (CAS No. 2172107-30-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique oxan-3-ylacetamido backbone coupled with a 2-methylpropanoic acid moiety, making it a valuable building block for drug discovery and bioconjugation. Its structural complexity and Fmoc-group protection enhance its stability during solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical development.

Recent advancements in targeted therapeutics and precision medicine have amplified interest in customized peptide-based compounds. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2172107-30-9 solubility" to optimize experimental protocols. This compound’s role in antibody-drug conjugates (ADCs) and peptide vaccines aligns with trending topics like cancer immunotherapy and infectious disease prevention. Its carboxylic acid terminus allows further functionalization, addressing demands for multifunctional biomaterials in regenerative medicine.

The oxan (tetrahydropyran) ring in 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid introduces conformational rigidity, a feature critical for peptide secondary structure design. Queries such as "how to remove Fmoc group" or "oxan-3-yl derivatives in drug delivery" reflect user concerns about practical synthesis challenges. This compound’s stereochemical purity (>98% by HPLC) ensures reproducibility in high-throughput screening (HTS), a priority for AI-driven drug discovery platforms. Notably, its compatibility with green chemistry principles (e.g., reduced solvent use) resonates with sustainable lab practices.

In proteomics research, CAS 2172107-30-9 serves as a linker for post-translational modification (PTM) studies, particularly for O-GlcNAcylation—a hot topic in metabolic disease research. The 2-methylpropanoic acid segment enhances cell permeability, a sought-after trait for CNS-targeting peptides. Discussions on "peptide stability in vivo" or "Fmoc cleavage conditions" highlight its relevance in preclinical development. Analytical data (e.g., NMR, MS) confirm its utility in quality-by-design (QbD) frameworks, a regulatory requirement for GMP-compliant production.

Emerging trends like mRNA therapeutics and peptide-antibody hybrids further elevate the demand for high-purity intermediates like this compound. Its CAS registry (2172107-30-9) ensures traceability, addressing supply chain transparency concerns in global pharmaceutical markets. As computational chemistry tools advance, molecular descriptors of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}-2-methylpropanoic acid (e.g., LogP, H-bond donors) are increasingly mined for AI-based predictive modeling, bridging wet-lab and in-silico research.